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Compound of Interest

Compound Name: Fluindapyr

Cat. No.: B1441959

An In-depth Technical Guide to the FRAC Group and Core Properties of Fluindapyr Fungicide

Introduction and Classification

Fluindapyr is a broad-spectrum pyrazole-carboxamide fungicide.[1] According to the Fungicide
Resistance Action Committee (FRAC), fluindapyr is classified under Group 7, which comprises
fungicides that act as Succinate Dehydrogenase Inhibitors (SDHIs).[1] This group is
characterized by its specific mode of action within the fungal mitochondrial respiratory chain.
The fungicidal action of fluindapyr involves the inhibition of cellular respiration in the target
fungi.[1]

Chemical and Physical Properties

Property Value

3-(difluoromethyl)-N-[(3RS)-7-fluoro-2,3-dihydro-
IUPAC Name 1,1,3-trimethyl-1H-inden-4-yl]-1-methyl-1H-

pyrazole-4-carboxamide

CAS Number 1383809-87-7
Molecular Formula CisH20F3Ns0O
Molecular Weight 351.4 g/mol

Mode of Action: Inhibition of Succinate
Dehydrogenase (Complex Il)
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The primary target of fluindapyr is the enzyme succinate dehydrogenase (SDH), also known
as Complex Il, a key component of both the tricarboxylic acid (TCA) cycle and the
mitochondrial electron transport chain. Fluindapyr functions by binding to the ubiquinone
binding site (Qp-site) of the SDH enzyme.[1] This binding event physically obstructs the
oxidation of succinate to fumarate.[1] The disruption of this critical step leads to a blockage of
the TCA cycle and, consequently, the inhibition of fungal respiration and energy production,
ultimately resulting in fungal cell death.
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Workflow for ECso Determination via Broth Microdilution

Prepare fungal inoculum
(e.g., conidial suspension)

'

Adjust inoculum concentration

: Prepare serial dilutions of
e fluindapyr in a 96-well plate
and hemocytometer

N

Inoculate wells with the
adjusted fungal suspension

l

Incubate plates at a
specific temperature and duration

Measure fungal growth
(e.g., absorbance at 600 nm)

l

Calculate percent inhibition
relative to a no-fungicide control

l

Plot inhibition vs. log(concentration)
and determine ECso using
non-linear regression
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Workflow for Succinate Dehydrogenase (SDH) Inhibition Assay

Isolate mitochondria from Prepare reaction mixture containing
buffer, succinate, and an

LLIEEL yEE) electron acceptor (e.g., DCPIP)

i l

Determine protein concentration Add varying concentrations of
of the mitochondrial suspension fluindapyr to the reaction mixture

N

Initiate the reaction by adding
the mitochondrial suspension

Monitor the decrease in absorbance
of the electron acceptor over time
(spectrophotometry)

l

Calculate the rate of SDH activity
for each fluindapyr concentration

l

Determine the ICso value
(concentration causing 50% inhibition)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [what is the FRAC group for fluindapyr fungicide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1441959#what-is-the-frac-group-for-fluindapyr-
fungicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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